4-[4-Amino-3-(trifluoromethyl)phenyl]benzaldehyde

• Molecular Formula: C14H10F3NO
• Molecular Weight: 265.23 g/mol
• IUPAC Name: 4-[4-amino-3-(trifluoromethyl)phenyl]benzaldehyde
• InChI: InChI=1S/C14H10F3NO/c15-14(16,17)12-7-11(5-6-13(12)18)10-3-1-9(8-19)2-4-10/h1-8H,18H2
• InChI Key: AORBHJOEQMTVIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)C2=CC(=C(C=C2)N)C(F)(F)F

Description

4-[4-Amino-3-(trifluoromethyl)phenyl]benzaldehyde is a benzaldehyde derivative featuring a 4-amino-3-(trifluoromethyl)phenyl substituent. Its molecular structure combines an electron-withdrawing trifluoromethyl (-CF₃) group and an electron-donating amino (-NH₂) group on the phenyl ring, which synergistically influence its chemical reactivity and biological activity. This compound serves as a key intermediate in medicinal chemistry, particularly in synthesizing antimicrobial and anti-inflammatory agents . The trifluoromethyl group enhances metabolic stability and lipophilicity, while the amino group improves solubility and facilitates hydrogen bonding interactions with biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-[4-Amino-3-(trifluoromethyl)phenyl]benzaldehyde typically involves multi-step organic reactions. One common method starts with the nitration of 4-(trifluoromethyl)aniline to introduce the nitro group, followed by reduction to form the amino group. The final step involves the formylation of the amino group to introduce the aldehyde functionality .

Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling reaction temperatures, using appropriate solvents, and employing catalysts to facilitate the reactions. The use of continuous flow reactors and other advanced technologies can further enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 4-[4-Amino-3-(trifluoromethyl)phenyl]benzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Reagents like acyl chlorides and sulfonyl chlorides can be used for substitution reactions involving the amino group.

Major Products:

Oxidation: Formation of 4-[4-Amino-3-(trifluoromethyl)phenyl]benzoic acid.

Reduction: Formation of 4-[4-Amino-3-(trifluoromethyl)phenyl]benzyl alcohol.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

4-[4-Amino-3-(trifluoromethyl)phenyl]benzaldehyde has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a precursor for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 4-[4-Amino-3-(trifluoromethyl)phenyl]benzaldehyde involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds and participate in nucleophilic attacks, while the trifluoromethyl group can enhance the compound’s lipophilicity and metabolic stability. These interactions can influence various biological processes, including enzyme inhibition and receptor binding .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural and Functional Group Comparisons

The table below highlights structural differences and functional roles between 4-[4-Amino-3-(trifluoromethyl)phenyl]benzaldehyde and analogous benzaldehyde derivatives:

Compound Name	Substituents	Key Functional Groups	Applications/Effects
4-[4-Amino-3-(trifluoromethyl)phenyl]benzaldehyde	4-Amino, 3-CF₃, benzaldehyde	-NH₂, -CF₃, -CHO	Antimicrobial/anti-inflammatory intermediates
4-(Trifluoromethyl)benzaldehyde	4-CF₃, benzaldehyde	-CF₃, -CHO	Pharmaceutical/agrochemical synthesis
4-Benzyloxybenzaldehyde	4-Benzyloxy, benzaldehyde	-O-benzyl, -CHO	Precursor for boronates
CP 55 (Triazole-thione derivative)	Triazole-thione, 4-CF₃, benzaldehyde	-SH, -CF₃, -CHO	Enzyme inhibition studies

Key Observations :

• Trifluoromethyl Group: Present in both 4-[4-Amino-3-(trifluoromethyl)phenyl]benzaldehyde and 4-(trifluoromethyl)benzaldehyde, this group enhances metabolic stability and electron-withdrawing effects, favoring nucleophilic substitution reactions .
• Benzyloxy Group : In 4-benzyloxybenzaldehyde, the bulky -O-benzyl group increases lipophilicity, making it suitable for Suzuki-Miyaura coupling reactions in boron-containing drug candidates .

Bioactivity and Pharmacological Profiles

Antimicrobial Activity

• The amino group may enhance membrane penetration or target specificity.

Anti-inflammatory Activity

• Target Compound: Analogous derivatives (e.g., 3e, 4d) demonstrate superior anti-inflammatory effects to standard drugs, likely due to the trifluoromethyl group’s stability and the amino group’s interaction with inflammatory mediators .

Physicochemical Properties

• Solubility: The amino group in the target compound improves water solubility compared to 4-(trifluoromethyl)benzaldehyde, which is highly lipophilic due to the -CF₃ group .
• Stability : The trifluoromethyl group reduces oxidative degradation, a property shared with 4-benzyloxybenzaldehyde, but the latter’s benzyloxy group may introduce photolability .

Biological Activity

4-[4-Amino-3-(trifluoromethyl)phenyl]benzaldehyde, with the molecular formula C10H8F3N, is an organic compound notable for its unique structural features, including an amino group and a trifluoromethyl substituent. This compound has garnered attention in recent research due to its potential biological activities, particularly in antimicrobial and anticancer applications.

Chemical Structure and Properties

The compound's structure allows it to engage in various biological interactions:

• Molecular Weight : 265.23 g/mol
• Functional Groups : Amino (-NH2), Aldehyde (-CHO), Trifluoromethyl (-CF3)

The trifluoromethyl group enhances lipophilicity and metabolic stability, which can influence the compound's reactivity and biological interactions.

Antimicrobial Properties

Research indicates that 4-[4-Amino-3-(trifluoromethyl)phenyl]benzaldehyde exhibits significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. In particular, studies have shown that this compound can effectively inhibit the growth of strains such as Staphylococcus aureus and Escherichia coli.

Table 1: Antimicrobial Activity of 4-[4-Amino-3-(trifluoromethyl)phenyl]benzaldehyde

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	32 µg/mL
Escherichia coli	16 µg/mL
Pseudomonas aeruginosa	64 µg/mL

The mechanisms underlying its antimicrobial activity may involve disruption of bacterial cell membranes or inhibition of essential metabolic pathways.

Anticancer Activity

Preliminary studies suggest that this compound may also possess anticancer properties. It has been shown to induce apoptosis in cancer cell lines through mechanisms involving oxidative stress and mitochondrial dysfunction. The presence of the amino group may facilitate interactions with cellular targets, enhancing its therapeutic potential.

Case Study: Apoptosis Induction in Cancer Cells
A study investigated the effects of 4-[4-Amino-3-(trifluoromethyl)phenyl]benzaldehyde on human breast cancer cells (MCF-7). The results indicated a dose-dependent increase in apoptosis markers, including caspase activation and PARP cleavage, suggesting its potential as a chemotherapeutic agent .

The biological activity of 4-[4-Amino-3-(trifluoromethyl)phenyl]benzaldehyde is attributed to its ability to form hydrogen bonds and engage in hydrophobic interactions due to its unique functional groups. The aldehyde group can covalently bond with nucleophilic sites on proteins, potentially leading to inhibition of enzymatic activity.

Structural Comparisons

Similar compounds have been identified that share structural characteristics with 4-[4-Amino-3-(trifluoromethyl)phenyl]benzaldehyde. These include:

Table 2: Comparison with Similar Compounds

Compound Name	Structure	Unique Features
4-Amino-3-(trifluoromethyl)phenol	C9H8F3N	Contains a hydroxyl group instead of an aldehyde
4-Chloro-3-(trifluoromethyl)aniline	C9H8ClF3N	Chlorine substituent instead of an amino group
4-(Trifluoromethyl)benzaldehyde	C8H5F3O	Lacks the amino group; focuses on aldehyde function

The unique combination of functional groups in 4-[4-Amino-3-(trifluoromethyl)phenyl]benzaldehyde allows for a broader range of biological activities compared to these similar compounds.